Cas no 2640830-51-7 (1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

• Product Name: 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• CAS No: 2640830-51-7
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 5316184
• PubChem ID: 154831103
• Update Time: 2025-06-10

1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS040707919
• 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• F6617-4380
• 2640830-51-7
• 1-Methyl-4-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine

• Inchi： 1S/C16H21N3O/c1-12-3-5-14(6-4-12)16-17-15(20-18-16)11-13-7-9-19(2)10-8-13/h3-6,13H,7-11H2,1-2H3
• InChI Key： ZRWMLLXQYZOQDC-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC2ON=C(C3=CC=C(C)C=C3)N=2)CC1

Computed Properties

• Exact Mass: 271.168462302g/mol
• Monoisotopic Mass: 271.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 404.8±47.0 °C(Predicted)
• pka: 8.99±0.10(Predicted)

Additional information on 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Comprehensive Overview of 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 2640830-51-7)

The compound 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 2640830-51-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate chemical architecture, featuring a piperidine core substituted with a 1,2,4-oxadiazole ring, which is further modified with a 4-methylphenyl group. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is its potential role in targeting specific biological pathways. The 1,2,4-oxadiazole moiety is known for its bioisosteric properties, often used to replace ester or amide functionalities in drug molecules to enhance metabolic stability and bioavailability. Researchers are particularly interested in how this compound interacts with enzymes or receptors, given its unique structural features. Recent studies have explored its potential as a modulator of central nervous system (CNS) targets, which aligns with the growing demand for novel neurotherapeutics.

In the context of current trends, the pharmaceutical industry is increasingly focused on small-molecule drug discovery, and compounds like 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine are at the forefront of this movement. The rise of AI-driven drug design has further accelerated the exploration of such molecules, with computational models predicting their binding affinities and pharmacokinetic profiles. This compound’s CAS No. 2640830-51-7 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research.

Another area of interest is the compound’s potential application in inflammatory diseases. The 4-methylphenyl group is a common pharmacophore in anti-inflammatory agents, and its incorporation into the 1,2,4-oxadiazole scaffold could yield synergistic effects. Preclinical studies are underway to evaluate its efficacy in models of chronic inflammation, a topic of high relevance given the global burden of autoimmune and inflammatory conditions.

From a synthetic chemistry perspective, the preparation of 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine involves multi-step organic transformations, including cyclization and functional group interconversions. The piperidine ring is typically introduced early in the synthesis, followed by the construction of the 1,2,4-oxadiazole ring through condensation reactions. These synthetic routes are often optimized for yield and purity, as the compound’s pharmacological properties are highly dependent on its structural integrity.

The compound’s physicochemical properties, such as solubility, logP, and stability, are also critical for its development. The presence of the 1,2,4-oxadiazole ring contributes to its moderate polarity, while the 4-methylphenyl group enhances lipophilicity. These characteristics must be carefully balanced to ensure optimal drug-like properties, a key consideration in modern medicinal chemistry.

In summary, 1-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 2640830-51-7) represents a fascinating example of how structural complexity can translate into therapeutic potential. Its exploration aligns with contemporary research priorities, including CNS drug development, anti-inflammatory therapies, and AI-aided molecular design. As scientific understanding of this compound deepens, it may pave the way for innovative treatments addressing unmet medical needs.